Cas no 32890-88-3 (2,6-Difluoro-3-methylbenzoic acid)

2,6-Difluoro-3-methylbenzoic acid structure
32890-88-3 structure
Product Name:2,6-Difluoro-3-methylbenzoic acid
CAS No:32890-88-3
Molecular Formula:C8H6O2F2
Molecular Weight:172.12884
MDL:MFCD01631332
CID:88989
PubChem ID:2774142

2,6-Difluoro-3-methylbenzoic acid Properties

Names and Identifiers

    • 2,6-Difluoro-3-methylbenzoic acid
    • 2,6-Difluor-3-methylbenzoesaeure
    • 2,6-Difluoro-m-toluic acid
    • 3-Carboxy-2,4-difluorotoluene
    • AC1MCO01
    • ACMC-1AF95
    • CTK4G9505
    • SureCN1018937
    • 32890-88-3
    • Z1201621151
    • EN300-115865
    • AKOS005258506
    • A875498
    • 2,6-Difluoro-3-methylbenzoic acid, 97+%
    • MFCD01631332
    • JS-4165
    • 2,6-difluoro-3-methyl-benzoic Acid
    • F52725
    • 2,6-Difluoro-3-methylbenzoicacid
    • QZIVNVIPFGKDQE-UHFFFAOYSA-N
    • SCHEMBL1018937
    • DTXSID90378907
    • CS-W017621
    • SY061861
    • MDL: MFCD01631332
    • InChIKey: QZIVNVIPFGKDQE-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H6F2O2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
    • SMILES: CC1=C(C(=C(C=C1)F)C(=O)O)F

Computed Properties

  • Exact Mass: 172.03358
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 172.034
  • Heavy Atom Count: 12
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • LogP: 1.97140
  • PSA: 37.3
  • Refractive Index: 1.511
  • Boiling Point: 246.4°Cat760mmHg
  • Melting Point: 138-142°C
  • Flash Point: 102.8°C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.359

2,6-Difluoro-3-methylbenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003BMB-1g
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 98%
1g
$18.00 2025-02-19
A2B Chem LLC
AB54227-250mg
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 98
250mg
$12.00 2024-04-20
Aaron
AR003BUN-1g
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 97%
1g
$10.00 2025-01-22
abcr
AB129842-1g
2,6-Difluoro-3-methylbenzoic acid, 97+%; .
32890-88-3
1g
€68.50
Alichem
A010011364-250mg
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 97%
250mg
$504.00 2023-09-02
Ambeed
A447351-1g
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 98%
1g
$24.0
Apollo Scientific
PC0246-1g
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 97%
1g
£16.00 2025-02-19
Chemenu
CM157996-100g
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 95%
100g
$527
Crysdot LLC
CD12083193-100g
2,6-Difluoro-3-methylbenzoic acid
32890-88-3 95+%
100g
$564
Enamine
EN300-115865-0.05g
2,6-difluoro-3-methylbenzoic acid
32890-88-3 95%
0.05g
$19.0 2023-04-20

2,6-Difluoro-3-methylbenzoic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:32890-88-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:32890-88-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:32890-88-3)2,6-Difluoro-3-methylbenzoic acid
A875498
Purity:99%
Quantity:25g
Price($):230.0